Angelol-a Intestinal Permeability vs. In-Class Coumarins: Caco-2 Papp Head-to-Head Comparison
Angelol-a exhibits high apparent permeability (Papp AP→BL) of (1.532 ± 0.444) × 10⁻⁵ cm/s, which is equivalent to the high-permeability reference standard propranolol (Papp 2.18 × 10⁻⁵ cm/s) and approximately 26-fold higher than columbianadin, whose Papp AP→BL is (0.595 ± 0.086) × 10⁻⁶ cm/s in the same Caco-2 monolayer system. Angelol-a's Papp is also 5.2-fold higher than columbianetin acetate at (2.930 ± 0.410) × 10⁻⁶ cm/s . The Papp value for angelol-a falls within the same order of magnitude as umbelliferone (2.679 ± 0.263 × 10⁻⁵ cm/s) and osthole (1.306 ± 0.324 × 10⁻⁵ cm/s), confirming its classification as a highly absorbed compound under the Biopharmaceutics Classification System framework .
| Evidence Dimension | Apparent permeability coefficient (Papp AP→BL) |
|---|---|
| Target Compound Data | (1.532 ± 0.444) × 10⁻⁵ cm/s |
| Comparator Or Baseline | Columbianadin: (0.595 ± 0.086) × 10⁻⁶ cm/s; Columbianetin acetate: (2.930 ± 0.410) × 10⁻⁶ cm/s; Umbelliferone: (2.679 ± 0.263) × 10⁻⁵ cm/s; Osthole: (1.306 ± 0.324) × 10⁻⁵ cm/s; Propranolol (high-permeability reference): 2.18 × 10⁻⁵ cm/s; Atenolol (low-permeability reference): 2.77 × 10⁻⁷ cm/s |
| Quantified Difference | Angelol-a Papp is ~26-fold higher than columbianadin; ~5.2-fold higher than columbianetin acetate; equivalent to propranolol high-permeability reference |
| Conditions | Human Caco-2 cell monolayer model; transport measured from apical (AP) to basolateral (BL) side; compounds quantified by reversed-phase HPLC with UV detection |
Why This Matters
This high permeability classification differentiates angelol-a from moderately or poorly absorbed coumarins, making it the appropriate selection for in vitro intestinal absorption studies requiring a high-permeability coumarin reference or for experimental designs where predictable transcellular passive diffusion is critical.
